3-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
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Description
3-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H8Cl2N2OS2 and its molecular weight is 379.27. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds synthesized from 3-chloro-1-benzothiophene-2-carbonylchloride, which is a derivative of 3-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide, have been extensively studied for their antibacterial and antifungal activities. For example, Naganagowda and Petsom (2011) demonstrated that various synthesized quinazolinones derivatives exhibit significant antibacterial and antifungal properties (Naganagowda & Petsom, 2011). Similarly, derivatives of 3-chloro-1-benzothiophene-2-carbonylchloride, such as oxadiazole-2-thiol and their derivatives, have also shown notable antibacterial activity (Naganagowda & Petsom, 2011).
Synthesis of Novel Heterocyclic Compounds
The compound serves as a precursor for synthesizing various novel heterocyclic compounds. For instance, Spoorthy et al. (2021) used it for synthesizing ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, which were evaluated for anti-microbial activity and docking studies (Spoorthy, Kumar, Rani, & Ravindranath, 2021). This indicates its utility in creating compounds with potential pharmacological properties.
Synthesis of Bioactive Molecules
This chemical is instrumental in synthesizing various bioactive molecules. Sharba et al. (2005) utilized 3-chloro-2-chlorocarbonylbenzo[b]thiophene for synthesizing different heterocyclic compounds, such as oxadiazoles, thiadiazoles, and triazoles, derived from benzo[b]thiophene (Sharba, Al-Bayati, Aouad, & Rezki, 2005). These synthesized compounds have potential applications in pharmaceuticals and chemical industries.
Pharmaceutical Applications
The compound and its derivatives are significant in pharmaceutical research. For example, Yar and Ansari (2009) synthesized N-{(substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides from biphenyl acid chloride and 2-aminobenzothiazole, demonstrating diuretic activity, indicating its potential in developing diuretic drugs (Yar & Ansari, 2009).
Properties
IUPAC Name |
3-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Cl2N2OS2/c17-9-5-3-7-11-13(9)19-16(23-11)20-15(21)14-12(18)8-4-1-2-6-10(8)22-14/h1-7H,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFAWFLZGORPFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=NC4=C(S3)C=CC=C4Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Cl2N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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